![molecular formula C16H17N3OS2 B10995950 4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]butanamide](/img/structure/B10995950.png)
4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]butanamide
Description
4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]butanamide is a complex organic compound that belongs to the class of benzothiazole derivatives
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]
Properties
Molecular Formula |
C16H17N3OS2 |
|---|---|
Molecular Weight |
331.5 g/mol |
IUPAC Name |
4-(1,3-benzothiazol-2-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)butanamide |
InChI |
InChI=1S/C16H17N3OS2/c1-10-11(2)21-16(17-10)19-14(20)8-5-9-15-18-12-6-3-4-7-13(12)22-15/h3-4,6-7H,5,8-9H2,1-2H3,(H,17,19,20) |
InChI Key |
TUFZQXKQBXOFMJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)CCCC2=NC3=CC=CC=C3S2)C |
Origin of Product |
United States |
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